N,N'-Bis(2-hydroxyethyl)ethylenediamine
Overview
Description
N,N’-Bis(2-hydroxyethyl)ethylenediamine is primarily used as a chelating agent and as a building block in the synthesis of various chemical compounds . It is also useful in metal extraction and catalysis because of its ability to form stable complexes with metal ions . It is used to make other chemicals .
Synthesis Analysis
N,N’-Bis(2-hydroxyethyl)ethylenediamine has been used in the synthesis of various complexes. For instance, a new nickel (II) saccharinate (sac) complex containing N,N’-bis(2-hydroxyethyl)ethylenediamine (bishydeten), Ni(bishydeten)22, has been synthesized and characterized by elemental analysis, FTIR and single crystal X-ray diffraction . Another study reported the synthesis of five complexes containing N,N’-bis(2-hydroxyethyl)ethylenediamine with tetracyanidopalladate (II) .
Molecular Structure Analysis
The molecular structure of N,N’-Bis(2-hydroxyethyl)ethylenediamine can be found in various databases such as the NIST Chemistry WebBook .
Chemical Reactions Analysis
N,N,N′,N′-Tetrakis(2-hydroxyethyl)ethylenediamine can be used as a chelating agent to prepare a palladium-based complex, which is used as a catalyst for the Suzuki/Miyaura reaction .
Physical And Chemical Properties Analysis
N,N’-Bis(2-hydroxyethyl)ethylenediamine is less dense than water, with vapors heavier than air . It is corrosive to tissue and combustible, but may be difficult to ignite . Toxic oxides of nitrogen are produced during combustion .
Scientific Research Applications
- N,N’-Bis(2-hydroxyethyl)ethylenediamine is primarily used as an intermediate in the manufacture of various chemical compounds .
- It’s used in the synthesis of lube oil additives, fuel additives, chelating agents, surfactants, and fabric softeners .
- N-(2-Hydroxyethyl)ethylenediamine, a related compound, is used to study the aerobic biodecomposition of amines in hypersaline wastewaters .
Chemical Synthesis
Biodecomposition Studies
Metal Extraction and Catalysis
- N,N,N’,N’-Tetrakis(2-hydroxypropyl)ethylenediamine, a related compound, is used as a catalyst in the production of urethane foams .
- It helps to control the reaction between the polyol and isocyanate, the two main components in urethane foam production .
- N,N,N’,N’-Tetrakis(2-hydroxypropyl)ethylenediamine also acts as a plasticizer and surfactant .
- As a plasticizer, it increases the flexibility and workability of polymers .
- As a surfactant, it reduces surface tension, enhancing the spreading and wetting properties of liquids .
Catalyst in Urethane Foam Production
Plasticizer and Surfactant
Curing Agent for Epoxy Resin
- N,N’-Bis(2-hydroxyethyl)ethylenediamine is used as an important intermediate in the manufacture of lube oil additives, fuel additives, chelating agents, surfactants, and fabric softeners .
- N-(2-Hydroxyethyl)ethylenediamine, a related compound, is used to study the aerobic biodecomposition of amines in hypersaline wastewaters .
Intermediate in Manufacturing
Biodecomposition Studies
Preparation of Polymeric Cyano-Bridged Platinum (II) Complexes
Safety And Hazards
Future Directions
N,N’-Bis(2-hydroxyethyl)ethylenediamine continues to be used in the synthesis of various chemical compounds . Its use as a chelating agent in the preparation of palladium-based complexes for catalysis suggests potential future applications in this area .
Relevant Papers
Several papers have been published on N,N’-Bis(2-hydroxyethyl)ethylenediamine. These include studies on its synthesis , its use in the preparation of various complexes , and its physical and chemical properties . These papers provide valuable insights into the properties and potential applications of N,N’-Bis(2-hydroxyethyl)ethylenediamine.
properties
IUPAC Name |
2-[2-(2-hydroxyethylamino)ethylamino]ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H16N2O2/c9-5-3-7-1-2-8-4-6-10/h7-10H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFIWSSUBVYLTRF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CNCCO)NCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8063468 | |
Record name | Ethanol, 2,2'-(1,2-ethanediyldiimino)bis- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8063468 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid | |
Record name | Ethanol, 2,2'-(1,2-ethanediyldiimino)bis- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
N,N'-Bis(2-hydroxyethyl)ethylenediamine | |
CAS RN |
4439-20-7 | |
Record name | 2,2′-(1,2-Ethanediyldiimino)bis[ethanol] | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4439-20-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,2'-(1,2-Ethanediyldiimino)bisethanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004439207 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4439-20-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=18476 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethanol, 2,2'-(1,2-ethanediyldiimino)bis- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Ethanol, 2,2'-(1,2-ethanediyldiimino)bis- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8063468 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2'-(ethane-1,2-diyldiimino)bisethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.416 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,2'-(1,2-Ethanediyldiimino)bisethanol | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TYB3T39JWP | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.